Cas no 81223-43-0 (4-fluoro-2-sulfanylbenzoic acid)

4-Fluoro-2-sulfanylbenzoic acid is a fluorinated benzoic acid derivative featuring a sulfanyl (thiol) group at the ortho position relative to the carboxylic acid functionality. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its dual reactive sites, enabling versatile derivatization. The fluorine substituent enhances electrophilic reactivity and metabolic stability, while the thiol group allows for further functionalization via nucleophilic or oxidative pathways. Its structural properties make it a valuable intermediate for constructing heterocycles, metal-chelating ligands, or bioactive molecules. The compound is typically handled under inert conditions due to the sensitivity of the thiol group. Suitable for controlled laboratory use with proper safety precautions.
4-fluoro-2-sulfanylbenzoic acid structure
81223-43-0 structure
Product name:4-fluoro-2-sulfanylbenzoic acid
CAS No:81223-43-0
MF:C7H5O2FS
MW:172.1768
MDL:MFCD04108495
CID:720089
PubChem ID:12737327

4-fluoro-2-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-fluoro-2-mercapto-
    • 4-Fluoro-2-mercaptobenzoic acid
    • 4-fluoro-2-sulfanylbenzoic acid
    • 4-Fluoro-2-Mercapto-Benzoic Acid
    • 4-fluorothiosalicylic acid
    • Benzoicacid,4-fluoro-2-mercapto
    • 4-Fluoro-2-mercapto-Benzoicacid
    • FT-0686555
    • EN300-43828
    • A19200
    • AKOS005216614
    • 4-Fluoro-2-mercaptobenzoicacid
    • DTXSID00508536
    • 81223-43-0
    • Z228584386
    • SCHEMBL2949444
    • AT20779
    • CZRNYBPPRDZSEB-UHFFFAOYSA-N
    • MFCD04108495
    • Benzoicacid,4-fluoro-2-mercapto-
    • MDL: MFCD04108495
    • Inchi: InChI=1S/C7H5FO2S/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H,(H,9,10)
    • InChI Key: CZRNYBPPRDZSEB-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1F)S)C(=O)O

Computed Properties

  • Exact Mass: 171.99900
  • Monoisotopic Mass: 171.99942873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 296.9±25.0 °C at 760 mmHg
  • Flash Point: 133.4±23.2 °C
  • PSA: 76.10000
  • LogP: 1.81260
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-fluoro-2-sulfanylbenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-43828-0.5g
4-fluoro-2-sulfanylbenzoic acid
81223-43-0 95%
0.5g
$524.0 2023-06-16
Enamine
EN300-43828-5.0g
4-fluoro-2-sulfanylbenzoic acid
81223-43-0 95%
5g
$1945.0 2023-06-16
Enamine
EN300-43828-2.5g
4-fluoro-2-sulfanylbenzoic acid
81223-43-0 95%
2.5g
$1315.0 2023-06-16
Ambeed
A589750-1g
4-Fluoro-2-mercaptobenzoic acid
81223-43-0 97%
1g
$684.0 2024-07-24
Enamine
EN300-43828-0.1g
4-fluoro-2-sulfanylbenzoic acid
81223-43-0 95%
0.1g
$232.0 2023-06-16
Enamine
EN300-43828-1.0g
4-fluoro-2-sulfanylbenzoic acid
81223-43-0 95%
1g
$671.0 2023-06-16
abcr
AB316279-250 mg
4-Fluoro-2-mercaptobenzoic acid; .
81223-43-0
250mg
€544.00 2023-06-21
1PlusChem
1P004ZLZ-250mg
Benzoicacid, 4-fluoro-2-mercapto-
81223-43-0 95%
250mg
$471.00 2024-04-21
A2B Chem LLC
AC31975-1g
4-Fluoro-2-mercaptobenzoic acid
81223-43-0 95%
1g
$990.00 2024-04-19
1PlusChem
1P004ZLZ-10g
Benzoicacid, 4-fluoro-2-mercapto-
81223-43-0 95%
10g
$3627.00 2024-04-21

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(CAS:81223-43-0)4-fluoro-2-sulfanylbenzoic acid
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